6-(3-aminopropoxy)pyridine-2-carboxylic acid dihydrochloride
Overview
Description
6-(3-aminopropoxy)pyridine-2-carboxylic acid dihydrochloride (6-APC) is a synthetic compound that has been studied and used for a variety of scientific research applications. It is an organic compound that belongs to the class of compounds known as carboxylic acids. 6-APC is a white crystalline powder that is soluble in water and has a melting point of 160-162°C. 6-APC has been used in biochemical and physiological studies, as well as in laboratory experiments.
Scientific Research Applications
6-(3-aminopropoxy)pyridine-2-carboxylic acid dihydrochloride has been used in a variety of scientific research applications, including biochemical and physiological studies. It has been used to study the effects of drugs on the nervous system, as well as the effects of drugs on the cardiovascular system. 6-(3-aminopropoxy)pyridine-2-carboxylic acid dihydrochloride has also been used to study the effects of drugs on the endocrine system, as well as the effects of drugs on the immune system.
Mechanism of Action
The exact mechanism of action of 6-(3-aminopropoxy)pyridine-2-carboxylic acid dihydrochloride is not fully understood. However, it is believed that 6-(3-aminopropoxy)pyridine-2-carboxylic acid dihydrochloride acts as an inhibitor of the enzyme monoamine oxidase (MAO). MAO is responsible for breaking down neurotransmitters such as serotonin, dopamine, and norepinephrine. By inhibiting the activity of MAO, 6-(3-aminopropoxy)pyridine-2-carboxylic acid dihydrochloride increases the levels of these neurotransmitters in the brain, which can lead to a variety of effects.
Biochemical and Physiological Effects
6-(3-aminopropoxy)pyridine-2-carboxylic acid dihydrochloride has been studied for its biochemical and physiological effects. It has been found to have a variety of effects on the nervous system, including increased alertness and mental clarity, as well as increased sociability and improved mood. 6-(3-aminopropoxy)pyridine-2-carboxylic acid dihydrochloride has also been found to have a variety of effects on the cardiovascular system, including increased heart rate and blood pressure, as well as increased blood flow to the brain. 6-(3-aminopropoxy)pyridine-2-carboxylic acid dihydrochloride has also been found to have a variety of effects on the endocrine system, including increased levels of hormones such as adrenaline and cortisol.
Advantages and Limitations for Lab Experiments
6-(3-aminopropoxy)pyridine-2-carboxylic acid dihydrochloride has a number of advantages and limitations when used in laboratory experiments. One advantage of 6-(3-aminopropoxy)pyridine-2-carboxylic acid dihydrochloride is that it is a relatively inexpensive compound to purchase and use in experiments. Additionally, 6-(3-aminopropoxy)pyridine-2-carboxylic acid dihydrochloride is relatively stable and can be stored at room temperature for extended periods of time. One limitation of 6-(3-aminopropoxy)pyridine-2-carboxylic acid dihydrochloride is that it can be toxic in high doses, and therefore should be used with caution in laboratory experiments.
Future Directions
There are a number of potential future directions for 6-(3-aminopropoxy)pyridine-2-carboxylic acid dihydrochloride research. One potential future direction is the development of new therapeutic applications for 6-(3-aminopropoxy)pyridine-2-carboxylic acid dihydrochloride. Additionally, further research into the biochemical and physiological effects of 6-(3-aminopropoxy)pyridine-2-carboxylic acid dihydrochloride could lead to new insights into the mechanisms of action of the compound. Other potential future directions for 6-(3-aminopropoxy)pyridine-2-carboxylic acid dihydrochloride research include the development of new synthetic methods for producing the compound, as well as the development of new analytical methods for measuring its concentrations in biological samples. Finally, further research into the safety and toxicity of 6-(3-aminopropoxy)pyridine-2-carboxylic acid dihydrochloride could lead to new insights into the potential risks associated with its use.
Synthesis Methods
6-(3-aminopropoxy)pyridine-2-carboxylic acid dihydrochloride can be synthesized through a variety of methods, including the reaction of 3-amino-1-propanol and 2-chloropyridine in an acidic medium, followed by hydrolysis of the resulting product. The reaction can be catalyzed by either an acid or a base, and can be carried out at temperatures ranging from 0-100°C. The reaction is typically carried out in aqueous solution, but can also be carried out in organic solvents such as ethanol or methanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(3-aminopropoxy)pyridine-2-carboxylic acid dihydrochloride involves the reaction of 2-pyridinecarboxylic acid with 3-aminopropylamine followed by protection of the carboxylic acid group and subsequent deprotection to yield the final product.", "Starting Materials": [ "2-pyridinecarboxylic acid", "3-aminopropylamine", "Di-tert-butyl dicarbonate (Boc2O)", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)", "Ethanol" ], "Reaction": [ "Step 1: 2-pyridinecarboxylic acid is reacted with 3-aminopropylamine in ethanol to yield 6-(3-aminopropyl)pyridine-2-carboxylic acid.", "Step 2: The carboxylic acid group of the product from step 1 is protected using Di-tert-butyl dicarbonate (Boc2O) in the presence of sodium hydroxide (NaOH) to yield the Boc-protected product.", "Step 3: The Boc-protected product from step 2 is deprotected using hydrochloric acid (HCl) to yield the final product, 6-(3-aminopropoxy)pyridine-2-carboxylic acid dihydrochloride." ] } | |
CAS RN |
2763777-36-0 |
Product Name |
6-(3-aminopropoxy)pyridine-2-carboxylic acid dihydrochloride |
Molecular Formula |
C9H14Cl2N2O3 |
Molecular Weight |
269.1 |
Purity |
95 |
Origin of Product |
United States |
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